trans-5-O-(4-Coumaroyl)-D-quinic acid
trans-5-O-(4-Coumaroyl)-D-quinic acid
5-p-coumaroylquinic acid is a cinnamate ester obtained by formal condensation of the carboxy group of 4-coumaric acid with the 5-hydroxy group of (-)-quinic acid. It has a role as a metabolite. It is a cinnamate ester and a cyclitol carboxylic acid. It derives from a (-)-quinic acid and a 4-coumaric acid.
Brand Name:
Vulcanchem
CAS No.:
1899-30-5
VCID:
VC0167839
InChI:
InChI=1S/C16H18O8/c17-10-4-1-9(2-5-10)3-6-13(19)24-12-8-16(23,15(21)22)7-11(18)14(12)20/h1-6,11-12,14,17-18,20,23H,7-8H2,(H,21,22)/b6-3+/t11-,12-,14-,16+/m1/s1
SMILES:
C1C(C(C(CC1(C(=O)O)O)OC(=O)C=CC2=CC=C(C=C2)O)O)O
Molecular Formula:
C16H18O8
Molecular Weight:
338.31 g/mol
trans-5-O-(4-Coumaroyl)-D-quinic acid
CAS No.: 1899-30-5
Main Products
VCID: VC0167839
Molecular Formula: C16H18O8
Molecular Weight: 338.31 g/mol
CAS No. | 1899-30-5 |
---|---|
Product Name | trans-5-O-(4-Coumaroyl)-D-quinic acid |
Molecular Formula | C16H18O8 |
Molecular Weight | 338.31 g/mol |
IUPAC Name | (1S,3R,4R,5R)-1,3,4-trihydroxy-5-[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxycyclohexane-1-carboxylic acid |
Standard InChI | InChI=1S/C16H18O8/c17-10-4-1-9(2-5-10)3-6-13(19)24-12-8-16(23,15(21)22)7-11(18)14(12)20/h1-6,11-12,14,17-18,20,23H,7-8H2,(H,21,22)/b6-3+/t11-,12-,14-,16+/m1/s1 |
Standard InChIKey | BMRSEYFENKXDIS-OTCYKTEZSA-N |
Isomeric SMILES | C1[C@H]([C@H]([C@@H](C[C@@]1(C(=O)O)O)OC(=O)/C=C/C2=CC=C(C=C2)O)O)O |
SMILES | C1C(C(C(CC1(C(=O)O)O)OC(=O)C=CC2=CC=C(C=C2)O)O)O |
Canonical SMILES | C1C(C(C(CC1(C(=O)O)O)OC(=O)C=CC2=CC=C(C=C2)O)O)O |
Description | 5-p-coumaroylquinic acid is a cinnamate ester obtained by formal condensation of the carboxy group of 4-coumaric acid with the 5-hydroxy group of (-)-quinic acid. It has a role as a metabolite. It is a cinnamate ester and a cyclitol carboxylic acid. It derives from a (-)-quinic acid and a 4-coumaric acid. |
Synonyms | 2-coumaroylquinic acid o-coumaroylquinic acid |
PubChem Compound | 6441280 |
Last Modified | Nov 11 2021 |
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